Cas no 730971-43-4 (2-bromo-1-isocyano-4-methylbenzene)

• Product Name: 2-bromo-1-isocyano-4-methylbenzene
• CAS No: 730971-43-4
• MF: C₈H₆BrN
• MW: 196.043941020966
• CID: 890549
• PubChem ID: 2757067
• Update Time: 2025-06-11

2-bromo-1-isocyano-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-METHYLPHENYLISOCYANIDE
• 2-bromo-1-isocyano-4-methylbenzene
• AKOS006294665
• EN300-1177000
• 730971-43-4
• 2-BROMO-4-METHYLPHENYL ISOCYANIDE
• FT-0691573

• MDL： MFCD04117613
• Inchi： 1S/C8H6BrN/c1-6-3-4-8(10-2)7(9)5-6/h3-5H,1H3
• InChI Key： VQKXMLNWAKRFBQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=C1)[N+]#[C-]

Computed Properties

• Exact Mass: 194.96800
• Monoisotopic Mass: 194.96836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.53900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-bromo-1-isocyano-4-methylbenzene

Recent Advances in the Application of 2-Bromo-1-isocyano-4-methylbenzene (CAS: 730971-43-4) in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-1-isocyano-4-methylbenzene (CAS: 730971-43-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the utility of 2-bromo-1-isocyano-4-methylbenzene as a key intermediate in the synthesis of heterocyclic compounds, which are often pivotal in medicinal chemistry. The bromo and isocyano functional groups present in this molecule enable a wide range of transformations, including palladium-catalyzed cross-coupling reactions and cycloaddition reactions, making it a valuable building block for the construction of complex molecular architectures.

One notable application of 2-bromo-1-isocyano-4-methylbenzene is its role in the development of novel kinase inhibitors. Researchers have utilized this compound to synthesize indole and indazole derivatives, which have shown promising activity against various kinase targets implicated in cancer and inflammatory diseases. The ability to introduce diverse substituents at the isocyano and bromo positions allows for the fine-tuning of pharmacological properties, enhancing both potency and selectivity.

In addition to its role in drug discovery, 2-bromo-1-isocyano-4-methylbenzene has been employed in chemical biology studies to probe protein-ligand interactions. The isocyano group's ability to form stable complexes with transition metals has facilitated the development of chemical probes for studying metalloenzymes and metal-binding proteins. These probes have provided valuable insights into enzyme mechanisms and have potential applications in targeted therapy.

Recent advancements in synthetic methodologies have also improved the accessibility of 2-bromo-1-isocyano-4-methylbenzene. Novel catalytic systems and greener reaction conditions have been reported, reducing the environmental impact of its production while maintaining high yields and purity. These developments are expected to further expand its use in both academic and industrial settings.

In conclusion, 2-bromo-1-isocyano-4-methylbenzene (CAS: 730971-43-4) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique reactivity profile and broad applicability in drug discovery and chemical probe development underscore its importance in the field. Continued research into its synthetic applications and biological interactions is likely to yield further innovations and therapeutic advancements.